1-(2-(Thiophene-3-carboxamido)oxazole-4-carbonyl)piperidine-4-carboxamide

• IUPAC Name: 1-[2-(thiophene-3-carbonylamino)-1,3-oxazole-4-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C15H16N4O4S/c16-12(20)9-1-4-19(5-2-9)14(22)11-7-23-15(17-11)18-13(21)10-3-6-24-8-10/h3,6-9H,1-2,4-5H2,(H2,16,20)(H,17,18,21)
• InChI Key: JXBKTYLWURSNHP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C(=O)C2=COC(=N2)NC(=O)C3=CSC=C3
• Molecular Formula: C15H16N4O4S
• Molecular Weight: 348.4 g/mol

Description

This compound is a complex organic molecule that contains several important functional groups and heterocyclic rings, including a thiophene ring, an oxazole ring, and a piperidine ring. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Molecular Structure Analysis

The molecule contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom. It also contains an oxazole ring, which is a doubly unsaturated 5-membered ring having one oxygen atom and a nitrogen atom. The piperidine ring is a six-membered ring with one nitrogen atom.

Scientific Research Applications

Anti-Inflammatory Activity: Compounds containing the thiophene nucleus exhibit anti-inflammatory effects. .

Anti-Psychotic Properties: .

Anti-Cancer Potential: Thiophene derivatives have been explored for their anti-cancer activity. Researchers continue to investigate their mechanisms of action and potential as lead molecules in cancer therapy.

Kinase Inhibition: Certain thiophene-containing compounds exhibit kinase inhibitory properties. These molecules interfere with cellular signaling pathways, making them valuable targets for drug development.

Antioxidant and Antibacterial Properties

Recent studies have highlighted the antioxidant potential of 3-amino thiophene-2-carboxamide derivatives. . Additionally, some derivatives demonstrated antibacterial effects.

Therapeutic importance of synthetic thiophene - BMC ChemistryRecent strategies in the synthesis of thiophene derivatives - SpringerSynthesis, DFT investigations, antioxidant, antibacterial activity and … - BMC Chemistry

Future Directions

The future directions for this compound could involve further investigation into its synthesis, characterization, and potential biological activities. Given the reported therapeutic properties of thiophene and oxazole derivatives, this compound could be of interest in the field of medicinal chemistry.